1,4,8-Tritosyl-1,4,8,11-tetraazacyclotetradecane
1,4,8-Tritosyl-1,4,8,11-tetraazacyclotetradecane
Brand Name:
Vulcanchem
CAS No.:
104395-69-9
VCID:
VC21297562
InChI:
InChI=1S/C31H42N4O6S3/c1-26-6-12-29(13-7-26)42(36,37)33-21-5-22-35(44(40,41)31-16-10-28(3)11-17-31)25-24-34(20-4-18-32-19-23-33)43(38,39)30-14-8-27(2)9-15-30/h6-17,32H,4-5,18-25H2,1-3H3
SMILES:
CC1=CC=C(C=C1)S(=O)(=O)N2CCCNCCN(CCCN(CC2)S(=O)(=O)C3=CC=C(C=C3)C)S(=O)(=O)C4=CC=C(C=C4)C
Molecular Formula:
C31H42N4O6S3
Molecular Weight:
662.9 g/mol
1,4,8-Tritosyl-1,4,8,11-tetraazacyclotetradecane
CAS No.: 104395-69-9
Cat. No.: VC21297562
Molecular Formula: C31H42N4O6S3
Molecular Weight: 662.9 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 104395-69-9 |
|---|---|
| Molecular Formula | C31H42N4O6S3 |
| Molecular Weight | 662.9 g/mol |
| IUPAC Name | 1,4,8-tris-(4-methylphenyl)sulfonyl-1,4,8,11-tetrazacyclotetradecane |
| Standard InChI | InChI=1S/C31H42N4O6S3/c1-26-6-12-29(13-7-26)42(36,37)33-21-5-22-35(44(40,41)31-16-10-28(3)11-17-31)25-24-34(20-4-18-32-19-23-33)43(38,39)30-14-8-27(2)9-15-30/h6-17,32H,4-5,18-25H2,1-3H3 |
| Standard InChI Key | AGQXRPMVTPWIED-UHFFFAOYSA-N |
| SMILES | CC1=CC=C(C=C1)S(=O)(=O)N2CCCNCCN(CCCN(CC2)S(=O)(=O)C3=CC=C(C=C3)C)S(=O)(=O)C4=CC=C(C=C4)C |
| Canonical SMILES | CC1=CC=C(C=C1)S(=O)(=O)N2CCCNCCN(CCCN(CC2)S(=O)(=O)C3=CC=C(C=C3)C)S(=O)(=O)C4=CC=C(C=C4)C |
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